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Compound of Interest

Compound Name: Antimony trichloride, diphenyl-

Cat. No.: B1615433

Proper management and disposal of antimony trichloride and related organoantimony
compounds are critical for ensuring laboratory safety and environmental protection. These
substances are corrosive, react violently with water, and pose significant aquatic toxicity.[1][2]
This guide provides detailed procedures for the safe handling and disposal of these materials,
tailored for researchers and drug development professionals.

Note on Chemical Nomenclature: The specific compound "antimony trichloride, diphenyl-" is
not a standard chemical name. This guide will focus on the procedures for antimony trichloride
(SbCIs), which are broadly applicable to organoantimony compounds. Users should always
consult the specific Safety Data Sheet (SDS) for the exact compound being handled.

Quantitative Safety Data

Exposure limits and toxicity data for antimony and its compounds are crucial for risk
assessment in the laboratory. The following table summarizes key quantitative information.
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Parameter Value Compound/Context Agency/Source
Permissible Exposure Antimony Compounds
o 0.5 mg/m3 OSHA[3]
Limit (PEL) (as Sh)
Recommended Antimony Compounds
o 0.5 mg/m3 NIOSH[3]
Exposure Limit (REL) (as Sh)
Threshold Limit Value Antimony Compounds
0.5 mg/m3 ACGIHI[3]
(TLV) (as Sh)
Immediately
Dangerous to Life or 50 mg/m3 Antimony NIOSH[4]

Health (IDLH)

Reportable Quantity Antimony Trichloride,

1000 Ibs (454 kg) o DOT (US)
(RQ) liquid
Aquatic Toxicity ) ) )

9 mg/L Fathead Minnow Sigma-Aldrich SDS
(LC50, 96h)
Aquatic Toxicity Daphnia magna ) )

10.1 mg/L Sigma-Aldrich SDS[2]
(LC50, 48h) (Water Flea)

Protocol for Disposal of Antimony Trichloride Waste

This protocol outlines the step-by-step procedure for the safe management and disposal of
waste containing antimony trichloride. This material is classified as a hazardous waste and
must be handled accordingly.[3][5]

1. Personal Protective Equipment (PPE) and Preparation:

o PPE: Before handling, ensure you are wearing appropriate PPE, including chemical-resistant
gloves, a lab coat or chemical-resistant suit, and chemical safety goggles with a face shield.
[1][4] All work should be conducted in a certified chemical fume hood.[1][4]

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible.[1] Have spill control materials (e.g., dry sand, diatomaceous earth) available. Do
not use water.[3]
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2. Waste Collection and Segregation:

o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with corrosive materials.[6][7]

e Labeling: Label the container with "Hazardous Waste," the full chemical name ("Antimony
Trichloride™), and the associated hazards (Corrosive, Toxic to Aquatic Life).[5]

e Segregation: Do not mix antimony trichloride waste with other waste streams, especially
agueous solutions or reactive chemicals.[7] Keep the container tightly closed when not in
use and store it under an inert gas like nitrogen if possible.[1]

3. Spill Management:

o Evacuate: In case of a spill, evacuate all non-essential personnel from the immediate area.

[3]
e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[3]

o Containment: Collect the spilled material using mechanical means (e.g., sweeping with non-
sparking tools). Avoid creating dust.[1] Do not use water or wet methods, as antimony
trichloride reacts violently with moisture.[1][3]

o Cleanup: Place the collected material into a sealed, labeled container for disposal.[3][4]
Clean the spill area thoroughly, and dispose of all cleanup materials as hazardous waste.

4. Final Disposal Procedure:

o Storage: Store the sealed waste container in a designated, secure hazardous waste
accumulation area away from incompatible materials.[6]

» Professional Disposal: Arrange for collection by a licensed professional waste disposal
service.[6][8] Disposal must comply with all local, state, and federal regulations.[3][8] Do not
attempt to dispose of this chemical down the drain or in regular trash.[2][5]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
antimony trichloride.

Start: Antimony Trichloride Waste @

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Step 2: Select a Designated
Hazardous Waste Container

/

Step 3: Label Container Clearly
'‘Hazardous Waste, Antimony Trichloride'

i

Step 4: Transfer Waste to Container
(No Water Contact)

/

Step 5: Securely Seal Container Spill Occurs

Execute Spill Protocol:

1. Evacuate & Ventilate
2. Collect Dry Material
3. Package as Waste

Step 6: Store in Designated
Hazardous Waste Area

Step 7: Contact Licensed
Waste Disposal Service

End: Waste Collected for Prop@
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Caption: Workflow for the safe disposal of antimony trichloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Antimony Trichloride and
Organoantimony Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615433#antimony-trichloride-diphenyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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